Cas no 97941-29-2 (Furcatoside C)
Furcatoside C structure
Product Name:Furcatoside C
CAS No:97941-29-2
MF:C23H36O12
MW:504.524748802185
CID:816043
Update Time:2024-03-01
Furcatoside C Chemical and Physical Properties
Names and Identifiers
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- b-D-Allopyranoside,[(1S,4aS,7R,7aS)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl(9CI)
- (-)-[(1S)-7α-Acetyloxymethyl-1,4aα,5,6,7,7aα-hexahydro-7β-hydroxy-1α-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl β-D-allopyranoside
- Furcatoside C
- CID 101316457
- [(1S,4aS,7R,7aS)-7-(acetyloxymethyl)-7-hydroxy-4-[[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl] 3-methylbutanoate
- (-)-Furcatoside C
- β-D-Allopyranoside, [(1S,4aS,7R,7aS)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl (9CI)
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- Inchi: 1S/C23H36O12/c1-11(2)6-16(26)35-21-17-14(4-5-23(17,30)10-33-12(3)25)13(8-31-21)9-32-22-20(29)19(28)18(27)15(7-24)34-22/h8,11,14-15,17-22,24,27-30H,4-7,9-10H2,1-3H3/t14-,15-,17-,18-,19-,20-,21+,22-,23+/m1/s1
- InChI Key: YYQCJTVJAARIPW-VRYXWLBUSA-N
- SMILES: O[C@]1(COC(C)=O)CC[C@@H]2C(CO[C@H]3[C@@H]([C@@H]([C@@H]([C@@H](CO)O3)O)O)O)=CO[C@H]([C@H]12)OC(CC(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 785
- Topological Polar Surface Area: 181
- XLogP3: -0.0410000000000003
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 661.6±55.0 °C(Predicted)
- pka: 12.92±0.70(Predicted)
Furcatoside C Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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